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Compound of Interest

Compound Name: Anisopirol

Cat. No.: B1665108 Get Quote

Despite a comprehensive search for the neuropharmacological applications of Anisopirol,
including its mechanism of action, relevant signaling pathways, and experimental uses, no

specific scientific data or research publications could be identified.

While the chemical entity "Anisopirol," also known by synonyms such as Haloisol and R 2159,

is listed in chemical databases, there is a notable absence of published research detailing its

effects on the central nervous system. Consequently, the core requirements of this request—

including the presentation of quantitative data, detailed experimental protocols, and the

visualization of signaling pathways—cannot be fulfilled at this time.

Searches for "Anisopirol neuropharmacological activity," "Anisopirol mechanism of action

CNS," and related queries using its synonyms did not yield any relevant studies. The scientific

literature does not appear to contain information regarding its use in in-vitro or in-vivo

neuropharmacological models, its binding affinities for neuronal receptors, or its effects on any

characterized signaling cascades within the brain.

Therefore, it is not possible to provide the requested detailed Application Notes and Protocols

for Anisopirol in neuropharmacological research. Researchers, scientists, and drug

development professionals are advised that information on this specific compound's

neuropharmacological profile is not currently available in the public domain. Further

investigation into private research or patent literature may be required to uncover any existing

data.
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neuropharmacological-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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